1-{[1-(3,4-dimethoxyphenyl)cyclopentyl]carbonyl}pyrrolidine

• IUPAC Name: [1-(3,4-dimethoxyphenyl)cyclopentyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H25NO3/c1-21-15-8-7-14(13-16(15)22-2)18(9-3-4-10-18)17(20)19-11-5-6-12-19/h7-8,13H,3-6,9-12H2,1-2H3
• InChI Key: HDDRJMUWNJTNCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCCC2)C(=O)N3CCCC3)OC
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

1-{[1-(3,4-dimethoxyphenyl)cyclopentyl]carbonyl}pyrrolidine, also known as DPCP, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. DPCP belongs to the class of pyrrolidine compounds and has been synthesized using various methods.

Scientific Research Applications

Crystallographic Insights

A study by Ç. Tarımcı et al. (2003) explored the crystal structure of a related compound, "1-[3-(3,4-dimethoxyphenyl)-2-propenoyl]pyrrolidine," revealing its potential for analgesic activity. The orthorhombic crystallization and deviation from planar configuration highlight its unique structural properties Ç. Tarımcı, Andaç Karamustafa, K. Güven, M. Kabak, A. Yeşilada, 2003.

Synthetic Methodologies

Nasser A. M. Yehia et al. (2002) described a novel synthesis approach that involves a one-pot, four-component process, showcasing the versatility of related pyrrolidine compounds in creating complex heterocyclic structures. This methodology underscores the compound's role in synthesizing key intermediates for pharmaceutical and chemical research Nasser A. M. Yehia, K. Polborn, T. Müller, 2002.

Material Science Applications

In the field of materials science, Xiaolong Wang et al. (2006) focused on the synthesis and characterization of novel polyimides derived from pyridine-bridged aromatic dianhydride and various diamines. This research highlights the compound's utility in developing new materials with promising thermal stability and mechanical properties, relevant for advanced engineering applications Xiaolong Wang, Yan-feng Li, Shu-jiang Zhang, Tao Ma, Yu Shao, Xin Zhao, 2006.

Photophysical Properties

The study of "4-(2-Tetrathiafulvalenyl-ethenyl)pyrrolidine (TTF-CH=CH-Py) radical cation salts" by Fabrice Pointillart et al. (2009) delves into the synthesis, crystal structure, photoluminescent, and magnetic properties of compounds involving pyrrolidine. This investigation demonstrates the compound's role in creating materials with unique luminescent and paramagnetic characteristics, opening avenues for its application in optoelectronic devices Fabrice Pointillart, O. Maury, Yann Le Gal, S. Golhen, O. Cador, L. Ouahab, 2009.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.